Cas no 2137418-64-3 ((1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

(1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine is a chiral amine derivative featuring a 3,4-dihydro-2H-1-benzopyran scaffold with an ethoxy substituent at the 8-position. The stereospecific (S)-configuration at the amine-bearing carbon enhances its potential as a building block for asymmetric synthesis or pharmaceutical applications. The ethoxy group may improve solubility and metabolic stability, while the benzopyran core offers structural rigidity, facilitating selective interactions with biological targets. This compound is suitable for research in medicinal chemistry, particularly in the development of CNS-active agents or enzyme inhibitors. Its well-defined stereochemistry and functional group versatility make it a valuable intermediate for exploratory synthesis and drug discovery.
(1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine structure
2137418-64-3 structure
Product Name:(1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
CAS No:2137418-64-3
MF:C13H19NO2
MW:221.29546380043
CID:6246010
PubChem ID:165453479
Update Time:2025-05-30

(1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
    • EN300-726780
    • 2137418-64-3
    • Inchi: 1S/C13H19NO2/c1-3-15-12-6-4-5-10-7-11(9(2)14)8-16-13(10)12/h4-6,9,11H,3,7-8,14H2,1-2H3/t9-,11?/m0/s1
    • InChI Key: IITOSLYLEAZXOE-FTNKSUMCSA-N
    • SMILES: O1C2C(=CC=CC=2CC(C1)[C@H](C)N)OCC

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 44.5Ų

(1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-726780-1.0g
(1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
2137418-64-3
1g
$0.0 2023-06-06

Additional information on (1S)-1-(8-ethoxy-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

The Compound CAS No. 2137418-64-3: (1S)-1-(8-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethan-1-Amine

The compound with CAS No. 2137418-64-3, commonly referred to as (1S)-1-(8-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethan-1-Amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The molecule's unique stereochemistry at the (S)-configuration plays a crucial role in its pharmacokinetic properties and bioavailability.

Recent studies have highlighted the potential of (1S)-1-(8-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethan-1-Amine as a promising candidate in drug discovery. Its structure incorporates an ethoxy group attached to the benzopyran ring, which contributes to its lipophilicity and enhances its ability to cross biological membranes. This feature is particularly advantageous in drug delivery systems where membrane permeability is a critical factor.

The synthesis of this compound involves a multi-step process that includes the formation of the benzopyran skeleton followed by selective substitution reactions. Researchers have optimized these steps to achieve high yields and excellent stereochemical control, ensuring the integrity of the (S)-configuration. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the compound's purity and structure.

In terms of biological activity, (1S)-1-(8-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethan-1-Amine has shown potential as a modulator of various cellular pathways. Preclinical studies suggest that it may exhibit anti-inflammatory and antioxidant properties, making it a candidate for therapeutic applications in conditions such as neurodegenerative diseases and cardiovascular disorders. Furthermore, its ability to interact with specific protein targets has been explored using molecular docking studies, providing insights into its mechanism of action.

The pharmacokinetic profile of this compound has also been extensively studied. Its absorption, distribution, metabolism, and excretion (ADME) properties are critical determinants of its suitability as a drug candidate. Studies indicate that the compound demonstrates moderate oral bioavailability, which can be further improved through chemical modifications or formulation strategies. These findings underscore the importance of optimizing drug delivery systems to enhance therapeutic efficacy.

From an environmental perspective, the ecological impact of (1S)-1-(8-Ethoxy-3,4-Dihydro-2H-1-Benzopyran-3-Yl)Ethan

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.